N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide
• InChI: InChI=1S/C11H9F2N3OS/c1-2-8-15-16-11(18-8)14-10(17)9-6(12)4-3-5-7(9)13/h3-5H,2H2,1H3,(H,14,16,17)
• InChI Key: WZJSCWYYHQMAQU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C11H9F2N3OS
• Molecular Weight: 269.27 g/mol
• CAS No.: 392244-50-7

Description

“N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide” is a compound that contains a 1,3,4-thiadiazole moiety. The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial properties.

Synthesis Analysis

The synthesis of compounds containing the 1,3,4-thiadiazole moiety often involves the use of a precursor such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide. This precursor can be used to synthesize various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others.

Scientific Research Applications

Anticonvulsant Development

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide has been explored for its potential as an anticonvulsant. Researchers at the National University of Pharmacy synthesized a related compound, N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, showing high anticonvulsive activity. This suggests the thiadiazole derivatives' promise in anticonvulsant drug development (Sych et al., 2018).

Physico-Chemical Studies

The physicochemical properties of N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide, a compound closely related to our subject chemical, have been extensively studied. This includes its solubility in various solvents and its vapor pressure, which are critical for understanding its behavior in different environments (Ol’khovich et al., 2017).

Cytotoxic Agent Development

The synthesis and evaluation of various 1,3,4-thiadiazole derivatives, including those similar to this compound, have demonstrated significant cytotoxic activities against human tumor cell lines. This suggests their potential use as agents in cancer therapy (Almasirad et al., 2016).

Structural and Spectral Analysis

The structural and spectral characteristics of related compounds have been extensively studied, providing insights into their potential applications in various fields, including medicinal chemistry (Al Mamari et al., 2019).

Synthesis of Diverse Heterocycles

Thiadiazole compounds have been used as intermediates in the synthesis of a wide range of heterocycles, which are crucial in the development of pharmaceuticals and other chemical products (Honey et al., 2012).

Antimicrobial Properties

Studies have shown that thiadiazole derivatives exhibit significant antimicrobial activities against various bacterial and fungal infections, highlighting their potential in treating microbial diseases (Desai et al., 2013).